Cas no 1694183-11-3 (1-(2-Azidoethyl)-3,4-dimethoxypyrrolidine)

• Product Name: 1-(2-Azidoethyl)-3,4-dimethoxypyrrolidine
• CAS No: 1694183-11-3
• MF: C₈H₁₆N₄O₂
• MW: 200.238241195679
• CID: 4771754
• Update Time: 2025-05-23

1-(2-Azidoethyl)-3,4-dimethoxypyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-azidoethyl)-3,4-dimethoxypyrrolidine
• 1-(2-Azidoethyl)-3,4-dimethoxypyrrolidine

• Inchi： 1S/C8H16N4O2/c1-13-7-5-12(4-3-10-11-9)6-8(7)14-2/h7-8H,3-6H2,1-2H3
• InChI Key： BKGDBPIPYCIQBW-UHFFFAOYSA-N
• SMILES： O(C)C1CN(CCN=[N+]=[N-])CC1OC

Computed Properties

• Exact Mass: 200.12732577 g/mol
• Monoisotopic Mass: 200.12732577 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 36.1
• Molecular Weight: 200.24

Additional information on 1-(2-Azidoethyl)-3,4-dimethoxypyrrolidine

1-(2-Azidoethyl)-3,4-Dimethoxypyrrolidine: A Comprehensive Overview

1-(2-Azidoethyl)-3,4-dimethoxypyrrolidine is a compound with the CAS number 1694183-11-3, which has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a pyrrolidine ring with azide functionality and methoxy groups. The combination of these functional groups makes it a versatile building block for various applications in drug discovery, polymer chemistry, and advanced materials.

The pyrrolidine core of this compound provides a rigid and planar structure, which is essential for many chemical reactions. The azide group (-N₃) attached to the ethyl chain introduces reactivity that can be exploited in click chemistry reactions, such as the Huisgen cycloaddition. This reactivity has been leveraged in recent studies to develop novel materials with tailored properties. For instance, researchers have utilized azide-containing pyrrolidines to create stimuli-responsive polymers that exhibit shape-memory behavior under specific conditions.

The methoxy groups on the pyrrolidine ring contribute to the compound's solubility and stability. These groups also participate in hydrogen bonding, which can influence the physical properties of materials synthesized from this compound. Recent advancements in green chemistry have highlighted the importance of such functional groups in designing eco-friendly materials. For example, 3,4-dimethoxypyrrolidine derivatives have been explored as sustainable alternatives to traditional solvents in organic synthesis.

One of the most promising applications of 1-(2-azidoethyl)-3,4-dimethoxypyrrolidine lies in its use as a precursor for bioconjugation reactions. The azide group enables efficient coupling with alkyne-containing biomolecules via click chemistry, making it a valuable tool in drug delivery systems and biosensor development. Recent studies have demonstrated its utility in creating bioorthogonal probes for imaging cellular processes with high precision.

In addition to its chemical versatility, this compound has shown potential in polymer science. By incorporating azide-containing pyrrolidines into polymer backbones, researchers have developed materials with enhanced mechanical properties and thermal stability. These polymers are being investigated for use in high-performance composites and advanced coatings.

The synthesis of 1-(2-azidoethyl)-3,4-dimethoxypyrrolidine typically involves multi-step reactions that require precise control over reaction conditions. Recent advances in catalytic methods have improved the efficiency and scalability of these syntheses, making the compound more accessible for large-scale applications. For instance, the use of transition metal catalysts has enabled selective azide formation while minimizing side reactions.

In conclusion, 1-(2-azidoethyl)-3,4-dimethoxypyrrolidine (CAS No: 1694183-11-3) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique combination of functional groups and reactivity positions it as a key player in modern chemical research. As ongoing studies continue to uncover new possibilities for this compound, its role in advancing materials science and drug discovery is expected to grow significantly.